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Compound of Interest

Compound Name: Enolicam sodium

Cat. No.: B1260865 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural and physicochemical

characteristics of enolicam sodium, a non-steroidal anti-inflammatory drug (NSAID). The

information presented herein is intended to support research and development efforts by

providing detailed data on its chemical properties, analytical characterization, and mechanism

of action.

Core Structural Features
Enolicam sodium, in its well-documented form, is a chlorinated and sulfonated oxicam

derivative. Its chemical structure is characterized by a 4-hydroxy-1,2-benzothiazine-3-

carboxamide 1,1-dioxide backbone, a common feature among oxicam NSAIDs. The presence

of chlorine and sulfur atoms in its structure is a key distinguishing feature.

Property Value

Chemical Formula C₁₇H₁₁Cl₃N₂O₄S·Na·H₂O

Molecular Weight 502.7 g/mol

CAS Registry Number 73574-69-3
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Physicochemical Properties
Quantitative data on the physicochemical properties of enolicam sodium is crucial for

formulation development and understanding its pharmacokinetic profile. The following table

summarizes key available data.

Property Value Experimental Conditions

pKa
Data not available in searched

literature

Solubility
Data not available in searched

literature

Melting Point
Data not available in searched

literature

Note: Specific experimental values for pKa, solubility, and melting point for enolicam sodium
(CAS: 73574-69-3) were not found in the publicly available scientific literature reviewed for this

guide.

Experimental Protocols for Structural
Characterization
Detailed characterization of enolicam sodium's three-dimensional structure and purity is

essential for drug development. The following sections outline generalized experimental

protocols for key analytical techniques. It is important to note that specific, published protocols

for the analysis of enolicam sodium were not available; therefore, these represent standard

methodologies that would be adapted for this compound.

X-ray Crystallography
X-ray crystallography is the gold standard for determining the precise three-dimensional

arrangement of atoms in a crystalline solid.

Methodology:
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Crystal Growth: Single crystals of enolicam sodium suitable for X-ray diffraction are grown.

This is typically achieved through slow evaporation of a saturated solution, or by vapor

diffusion techniques. A variety of solvents and co-solvents would be screened to find optimal

crystallization conditions.

Data Collection: A suitable single crystal is mounted on a goniometer and placed in an X-ray

beam. The diffraction pattern is collected using a detector as the crystal is rotated. Data is

typically collected at a controlled temperature, often cryogenic (e.g., 100 K), to minimize

thermal vibration and radiation damage.

Structure Solution and Refinement: The diffraction data is processed to determine the unit

cell dimensions and space group. The phase problem is solved using direct methods or

Patterson techniques to generate an initial electron density map. The atomic model is then

built into the electron density and refined against the experimental data to yield the final

crystal structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the chemical environment of atomic

nuclei, allowing for the elucidation of the molecular structure in solution.

Methodology:

Sample Preparation: A solution of enolicam sodium is prepared in a suitable deuterated

solvent (e.g., DMSO-d₆, CDCl₃). The concentration is typically in the range of 5-20 mg/mL.

Data Acquisition: ¹H and ¹³C NMR spectra are acquired on a high-field NMR spectrometer

(e.g., 400-600 MHz).

¹H NMR: Provides information on the number, connectivity, and chemical environment of

hydrogen atoms.

¹³C NMR: Provides information on the carbon skeleton of the molecule.

2D NMR techniques (e.g., COSY, HSQC, HMBC): Can be used to establish correlations

between different nuclei and aid in the complete assignment of the structure.
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Data Analysis: The chemical shifts, coupling constants, and integration of the signals in the

NMR spectra are analyzed to confirm the chemical structure of enolicam sodium.

Mass Spectrometry (MS)
Mass spectrometry is a powerful analytical technique used to determine the molecular weight

and elemental composition of a compound.

Methodology:

Sample Introduction and Ionization: A dilute solution of enolicam sodium is introduced into

the mass spectrometer. Electrospray ionization (ESI) is a common technique for the analysis

of pharmaceutical compounds as it is a soft ionization method that typically produces the

protonated molecule [M+H]⁺ or the sodiated adduct [M+Na]⁺.

Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by a mass

analyzer (e.g., quadrupole, time-of-flight).

Detection: The detector records the abundance of ions at each m/z value, generating a mass

spectrum. High-resolution mass spectrometry (HRMS) can be used to determine the

accurate mass and elemental composition of the molecule, confirming its chemical formula.

Mechanism of Action: Signaling Pathway
Enolicam sodium, as a non-steroidal anti-inflammatory drug (NSAID), exerts its therapeutic

effects primarily through the inhibition of cyclooxygenase (COX) enzymes (COX-1 and COX-2).

[1] This inhibition blocks the conversion of arachidonic acid to prostaglandins, which are key

mediators of inflammation, pain, and fever.[2][3][4] The reduction in prostaglandin synthesis

subsequently modulates downstream signaling pathways, including the Nuclear Factor-kappa

B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways, which are central to the

inflammatory response.[3]

Caption: Mechanism of action of enolicam sodium.

This guide serves as a foundational resource for professionals engaged in the research and

development of enolicam sodium. While comprehensive, the publicly available data has

limitations, particularly concerning quantitative physicochemical properties and specific
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experimental protocols. Further investigation into proprietary databases or regulatory filings

may be necessary to obtain this detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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